Cas no 72169-35-8 (3-Phenylpent-2-ene-1,5-diol)
3-Phenylpent-2-ene-1,5-diol structure
Product Name:3-Phenylpent-2-ene-1,5-diol
CAS No:72169-35-8
MF:C11H14O2
MW:178.227663516998
CID:2800139
PubChem ID:53711307
Update Time:2025-04-21
3-Phenylpent-2-ene-1,5-diol Chemical and Physical Properties
Names and Identifiers
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- 72169-35-8
- 3-PHENYLPENT-2-ENE-1,5-DIOL
- DTXSID90706120
- 3-Phenylpent-2-ene-1,5-diol
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- Inchi： 1S/C11H14O2/c12-8-6-11(7-9-13)10-4-2-1-3-5-10/h1-6,12-13H,7-9H2
- InChI Key： CARAOUISODXAIG-UHFFFAOYSA-N
- SMILES： OCCC(=CCO)C1C=CC=CC=1
Computed Properties
- Exact Mass: 178.099
- Monoisotopic Mass: 178.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 40.5Ų
3-Phenylpent-2-ene-1,5-diol Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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